4-Chloro-5-iodo-7-(prop-2-en-1-yl)-7h-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C9H7ClIN3
• Molecular Weight: 319.53 g/mol
• IUPAC Name: 4-chloro-5-iodo-7-prop-2-enylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C9H7ClIN3/c1-2-3-14-4-6(11)7-8(10)12-5-13-9(7)14/h2,4-5H,1,3H2
• InChI Key: XRBSLPKWDUKXQE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=C(C2=C1N=CN=C2Cl)I

Description

4-Chloro-5-iodo-7-(prop-2-en-1-yl)-7h-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C9H7ClIN3 and its molecular weight is 319.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (0.28 g of 60% dispersion in mineral oil) was added to a solution of 4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (1.96 g) in dry N,N-dimethylformamide (40 ml) with stirring under nitrogen at ambient temperature. The mixture was then stirred for 30 minutes and allyl bromide (0.62 ml) was added dropwise. After stirring for 1 hour at ambient temperature more allyl bromide (0.20 ml) was added and the mixture was left stirring at ambient temperature for 18 hours. The mixture was added to water with stirring and the solid which precipitated was collected by filtration and dried to give 4-chloro-5-iodo-7-(prop-1-en-3-yl)-7H-pyrrolo[2,3-d]-pyrimidine which was used directly in b).